Cas no 15125-84-5 (Ethyl 2-hydroxy-5-iodobenzoate)

Ethyl 2-hydroxy-5-iodobenzoate is a halogenated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a hydroxyl group and an iodine substituent on the benzoate ring, enhancing its reactivity in cross-coupling reactions and functional group transformations. The ethyl ester moiety improves solubility in organic solvents, facilitating its use in diverse synthetic pathways. This compound is particularly valuable in the preparation of iodinated bioactive molecules and as a building block for advanced heterocyclic systems. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for research and industrial applications.

Ethyl 2-hydroxy-5-iodobenzoate structure

15125-84-5 structure

Product Name:Ethyl 2-hydroxy-5-iodobenzoate

CAS No:15125-84-5

MF:C₉H₉IO₃

MW:292.070435285568

MDL:MFCD06204739

CID:836313

PubChem ID:13013012

Update Time:2025-05-28

Ethyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-hydroxy-5-iodobenzoate
- LogP
- Benzoic acid, 2-hydroxy-5-iodo-, ethyl ester
- Ethyl 2-hydroxy-5-iodo-benzoate
- 2-hydroxy-5-iodobenzoic acid ethyl ester
- ethyl 5-iodosalicylate
- WKGNZGPAJWJRDO-UHFFFAOYSA-N
- ethyl 5-iodanyl-2-oxidanyl-benzoate
- 7587AA
- ST2401972
- AB0000745
- A809141
- BENZOIC ACID,2-HYDROXY-5-IODO-,ETHYL ESTER
- MFCD06204739
- 15125-84-5
- ethyl2-hydroxy-5-iodobenzoate
- AKOS015843514
- CS-0151825
- SCHEMBL3895902
- DB-063886
- DS-17814
- I11795
- DTXSID80515167
- MDL： MFCD06204739
- Inchi： 1S/C9H9IO3/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,11H,2H2,1H3
- InChI Key： WKGNZGPAJWJRDO-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OCC)C=1)O

Computed Properties

Exact Mass: 291.95917
Monoisotopic Mass: 291.95964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 46.5

Experimental Properties

PSA: 46.53

Ethyl 2-hydroxy-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC110-250mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95+%	250mg	1723CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC110-100mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95+%	100mg	784CNY	2021-05-08
Alichem	A019092855-250mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95%	250mg	203.52 USD	2021-06-17
Alichem	A019092855-1g	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95%	1g	508.80 USD	2021-06-17
Alichem	A019092855-5g	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95%	5g	1,584.00 USD	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC110-200mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95+%	200mg	1144.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IC110-50mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95+%	50mg	457.0CNY	2021-07-12
abcr	AB483864-250 mg	Ethyl 2-hydroxy-5-iodobenzoate; .	15125-84-5		250MG	€216.00	2023-04-20
Fluorochem	212966-250mg	Ethyl 2-hydroxy-5-iodobenzoate	15125-84-5	95%	250mg	￡138.00	2022-02-28
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